Cas no 52655-08-0 (Benzoic acid,3,4,5-trihydroxy-, isooctyl ester)

• Product name: Benzoic acid,3,4,5-trihydroxy-, isooctyl ester
• CAS No: 52655-08-0
• MF: C₁₅H₂₂O₅
• MW: 282.332185268402
• CID: 372153
• PubChem ID: 104271

Benzoic acid,3,4,5-trihydroxy-, isooctyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4,5-trihydroxy-, isooctyl ester
• 6-methylheptyl 3,4,5-trihydroxybenzoate
• isooctyl gallate
• 52655-08-0
• SCHEMBL1883477
• 82W22N9RJG
• UNII-82W22N9RJG
• EINECS 258-070-5
• Benzoic acid, 3,4,5-trihydroxy-, isooctyl ester
• NS00032549
• DTXSID80200622

• Inchi： InChI=1S/C15H22O5/c1-10(2)6-4-3-5-7-20-15(19)11-8-12(16)14(18)13(17)9-11/h8-10,16-18H,3-7H2,1-2H3
• InChI Key： GJCYPSBOSGWHEO-UHFFFAOYSA-N
• SMILES： CC(C)CCCCCOC(=O)C1=CC(=C(C(=C1)O)O)O

Computed Properties

• Exact Mass: 282.14676
• Monoisotopic Mass: 282.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: 14
• Topological Polar Surface Area: 87Ų
• Surface Charge: 0

Experimental Properties

• Density: 1.183
• Boiling Point: 476.5°Cat760mmHg
• Flash Point: 174.4°C
• Refractive Index: 1.55
• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives